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Compound of Interest

Compound Name: (R)-Methyl 3-hydroxybutanoate

Cat. No.: B147060

This guide provides critical safety protocols and logistical plans for the handling and disposal of
(R)-Methyl 3-hydroxybutanoate, tailored for research and drug development professionals.
Adherence to these procedures is essential for ensuring personal safety and maintaining a
secure laboratory environment.

Hazard and Property Summary

(R)-Methyl 3-hydroxybutanoate is classified as a combustible liquid that can cause skin, eye,
and respiratory irritation.[1][2][3] Understanding its properties is the first step toward safe
handling.

Table 1: GHS Hazard Identification
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Category

Description

Signal Word

Warning[1][4]

Hazard Class

Combustible liquid (Category 4), Skin irritation
(Category 2)[1][2], Eye irritation (Category 2)[1]
[2], Specific target organ toxicity — Single
exposure (Category 3), Respiratory tract
irritation[1][2]

Hazard Statements

H227: Combustible liquid[5]. H315: Causes skin
irritation[1][2][5]. H319: Causes serious eye
irritation[1][2][5]. H335: May cause respiratory
irritation[1][2][3].

Table 2: Physical and Chemical Properties

Property Value

Flash Point 71-73 °C (159.8-163.4 °F) - Closed Cup[1][4]
Boiling Point 56-58 °C @ 11 mmHg[1]

Density 1.055 g/mL at 20 °CJ[1]

Appearance Colorless to almost colorless clear liquid[6]
Solubility Soluble in organic solvents like ethanol and

ether; insoluble in water.[6]

Personal Protective Equipment (PPE) Plan

A comprehensive PPE strategy is mandatory to prevent exposure.[7] The following equipment

must be used when handling (R)-Methyl 3-hydroxybutanoate.

Table 3: Required Personal Protective Equipment
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] Specifications and Best
Area Protected Required PPE .
Practices

Goggles must meet OSHA 29
CFR 1910.133 or European
) Standard EN166
Chemical Safety Goggles, o
Eyes & Face ] specifications.[4][8] A face

Face Shield )
shield should be worn over
goggles during procedures

with a high splash risk.[8][9]

Use nitrile gloves for incidental
contact, removing and washing
] ] hands immediately after
) Chemical-Resistant Gloves,
Skin & Body exposure.[8] Wear a 100%
Lab Coat, Closed-Toe Shoes )

cotton or flame-resistant lab
coat.[10] Ensure shoes cover

the entire foot.[9][10]

Under normal conditions with
adequate ventilation, such as
) Use in a Ventilated Area in a chemical fume hood,
Respiratory (Fume Hood) respiratory protection is not
typically required.[4] Avoid

inhaling vapors.[5]

Operational and Disposal Plans

Follow these step-by-step procedures for safe handling, storage, and disposal.

Step 1: Preparation and Handling

o Area Preparation: Always handle (R)-Methyl 3-hydroxybutanoate in a well-ventilated area,
preferably inside a chemical fume hood to prevent the buildup of vapors.[10]

» Eliminate Ignition Sources: Keep the chemical away from open flames, hot surfaces, sparks,
and other potential ignition sources.[4][5][10] This includes Bunsen burners and electrical
equipment that is not explosion-proof.[10]
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« Don PPE: Before handling, put on all required PPE as detailed in Table 3. Inspect gloves for
any damage before use.[7]

» Dispensing: When transferring the liquid, pour carefully to avoid splashing, which can
generate static electricity.[11] Keep containers tightly closed when not in use.[4][10]

Step 2: Storage

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4]
» Location: Store away from heat, sparks, and flame.[4]

¢ Incompatible Materials: Do not store with strong oxidizing agents or strong bases.[4]

Step 3: Emergency Procedures

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes and seek medical attention if irritation occurs.[4][5]

o Eye Contact: Rinse eyes cautiously with water for at least 15 minutes, removing contact
lenses if present and easy to do.[4][5] Seek immediate medical attention.[5]

 Inhalation: Move the person to fresh air. If breathing difficulties occur, get medical attention.

[4]15]

o Spill: For a small spill, contain the spillage and collect it with a non-combustible absorbent
material (e.g., sand, vermiculite). Place the waste in a suitable, closed container for disposal.
[5] Ensure all ignition sources are removed from the area.

Step 4: Disposal Plan

Chemical waste must be managed responsibly to ensure environmental and personal safety.

e Waste Collection: Collect surplus and non-recyclable solutions in their original or a suitable,
labeled container. Do not mix with other waste.[5]

» Container Disposal: Handle uncleaned, empty containers as you would the product itself.[5]
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Professional Disposal: Dispose of the chemical waste and contaminated packaging through
a licensed and approved waste disposal company.[4] This must be done in accordance with
all local, regional, and national hazardous waste regulations.[5] Do not empty into drains.[5]

Workflow for Safe Handling and Disposal

The following diagram illustrates the procedural flow for safely managing (R)-Methyl 3-

hydroxybutanoate in a laboratory setting.

Caption: Workflow for handling (R)-Methyl 3-hydroxybutanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147060#personal-protective-equipment-for-handling-
r-methyl-3-hydroxybutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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